3’S,3R,4S)-Desfluoro Ezetimibe
3’S,3R,4S)-Desfluoro Ezetimibe
An stereoisomer of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L9) protein, a cholesterol transporter located in the apical membrane of enterocytes.
Brand Name:
Vulcanchem
CAS No.:
190595-66-5
VCID:
VC0194580
InChI:
InChI=1S/C24H22FNO3/c25-18-8-10-19(11-9-18)26-23(17-6-12-20(27)13-7-17)21(24(26)29)14-15-22(28)16-4-2-1-3-5-16/h1-13,21-23,27-28H,14-15H2/t21-,22+,23-/m1/s1
SMILES:
C1=CC=C(C=C1)C(CCC2C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)O)O
Molecular Formula:
C24H22FNO3
Molecular Weight:
391.45
3’S,3R,4S)-Desfluoro Ezetimibe
CAS No.: 190595-66-5
Impurities
VCID: VC0194580
Molecular Formula: C24H22FNO3
Molecular Weight: 391.45
Purity: > 95%
| CAS No. | 190595-66-5 |
|---|---|
| Product Name | 3’S,3R,4S)-Desfluoro Ezetimibe |
| Molecular Formula | C24H22FNO3 |
| Molecular Weight | 391.45 |
| IUPAC Name | (3R,4S)-1-(4-fluorophenyl)-4-(4-hydroxyphenyl)-3-[(3S)-3-hydroxy-3-phenylpropyl]azetidin-2-one |
| Standard InChI | InChI=1S/C24H22FNO3/c25-18-8-10-19(11-9-18)26-23(17-6-12-20(27)13-7-17)21(24(26)29)14-15-22(28)16-4-2-1-3-5-16/h1-13,21-23,27-28H,14-15H2/t21-,22+,23-/m1/s1 |
| SMILES | C1=CC=C(C=C1)C(CCC2C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)O)O |
| Appearance | White Solid |
| Description | An stereoisomer of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L9) protein, a cholesterol transporter located in the apical membrane of enterocytes. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (3R,4S)-1-(4-Fluorophenyl)-4-(4-hydroxyphenyl)-3-[(3S)-3-hydroxy-3-phenylpropyl]-2-azetidinone; |
| PubChem Compound | 9865244 |
| Last Modified | Jan 08 2022 |
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